![molecular formula C14H16N2OS B2395805 2-(benzylthio)-5-ethyl-6-methylpyrimidin-4(3H)-one CAS No. 516460-88-1](/img/structure/B2395805.png)
2-(benzylthio)-5-ethyl-6-methylpyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzylthio)-5-ethyl-6-methylpyrimidin-4(3H)-one, commonly known as BEMP, is a pyrimidine derivative that has gained attention in the scientific community due to its potential applications in drug discovery and development. BEMP has been found to possess a wide range of pharmacological activities, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of BEMP is not fully understood. However, it has been suggested that BEMP exerts its pharmacological effects by interacting with specific targets in the body. For example, BEMP has been shown to inhibit the activity of tyrosinase by binding to the active site of the enzyme. This leads to a decrease in the production of melanin, which is responsible for skin pigmentation.
Biochemical and Physiological Effects:
BEMP has been found to have a range of biochemical and physiological effects. For example, it has been shown to inhibit the growth of various microorganisms such as Staphylococcus aureus and Candida albicans. BEMP has also been found to possess antiviral activity against herpes simplex virus type 1 and type 2. In addition, BEMP has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6.
Advantages and Limitations for Lab Experiments
One of the advantages of using BEMP in lab experiments is its wide range of pharmacological activities. This makes it a promising candidate for the development of new drugs. However, one of the limitations of using BEMP is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of BEMP. One area of research could be the development of new drugs based on the structure of BEMP. Another area of research could be the investigation of the mechanism of action of BEMP, which could lead to the discovery of new targets for drug development. Additionally, the study of the pharmacokinetics and toxicology of BEMP could provide valuable information for the development of safe and effective drugs.
Synthesis Methods
The synthesis of BEMP involves the reaction of 2-chloro-5-ethyl-6-methylpyrimidin-4(3H)-one with benzyl mercaptan in the presence of a base such as potassium carbonate. This reaction leads to the formation of BEMP as a white solid with a melting point of 106-108°C.
Scientific Research Applications
BEMP has been extensively studied for its potential applications in drug discovery and development. It has been found to possess a wide range of pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. BEMP has also been shown to inhibit the activity of enzymes such as tyrosinase and acetylcholinesterase, which are involved in various physiological processes.
properties
IUPAC Name |
2-benzylsulfanyl-5-ethyl-4-methyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS/c1-3-12-10(2)15-14(16-13(12)17)18-9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,15,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFYDWLSBVJNFNK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(NC1=O)SCC2=CC=CC=C2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.